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Compound of Interest

Compound Name: Strontium Stearate
CAS No.: 10196-69-7
Cat. No.: B158315
Get Quote
. J

This technical guide provides comprehensive information on the chemical identity and safety
profile of strontium stearate, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identification

e Chemical Name: Strontium Stearate[1]

e Synonyms: Strontium distearate, Octadecanoic acid, strontium salt[1][2][3]

e CAS Number: 10196-69-7[1][2][3][4]

¢ Molecular Formula: C3sH7004Sr[3][4] or Sr(C1sH3502)2[5]

e Molecular Weight: 654.56 g/mol [3][4][5]

Strontium stearate is a metal-organic compound, specifically a salt of strontium and stearic
acid. It is classified as a metallic soap and typically appears as a white powder.[5]
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Safety and Hazard Information

Strontium stearate is classified as hazardous under the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals.[6] The primary hazards are associated with
irritation and potential harm if ingested.

GHS Classification[6]

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:
H335 - May cause respiratory irritation.

Precautionary Statements[6][7][8][9]

e Prevention: P264 - Wash skin thoroughly after handling. P280 - Wear protective
gloves/protective clothing/eye protection/face protection.

e Response: P302 + P352 - IF ON SKIN: Wash with plenty of soap and water.
P305+P351+P338 - IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing. P332 + P313 - If skin irritation
occurs: Get medical advice/attention.

o Storage: P402 + P404 - Store in a dry place. Store in a closed container.[7][9]

e Disposal: P501 - Dispose of contents/container to an approved waste disposal plant.[7][9]

Quantitative Data Summary

The following tables summarize the key physical, chemical, and toxicological properties of
strontium stearate and related strontium compounds.

Table 1: Physical and Chemical Properties
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Property Value Source
Appearance White powder [2][5]
_ _ 130-140 °C (266-284 °F;
Melting Point [5]
403-413 K)
Density 1.11 g/cm3 [5]
Solubility in water Insoluble [5]

Insoluble in alcohol; soluble
Solubility in other solvents (forms gel) in aliphatic and [2][5]

aromatic hydrocarbons.

Table 2: Toxicological Data

Parameter Value Species Route Source
Category 4
Acute Toxicity J W_ -
(Harmful if Not specified Oral [6]
(Oral)
swallowed)
High levels can
Chronic Toxicity impair bone Human
) ) ) Oral [10]
(Strontium) growth in (Children)
children.
Strontium itself is
not classified as
a carcinogen.
) o Strontium ]
Carcinogenicity ) Human Inhalation [10][11]
chromate is

carcinogenic due
to the chromium

content.

Note: Specific LD50/LC50 data for strontium stearate were not available in the consulted
resources. The toxicity information is based on GHS classification and data for strontium in
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general.

Experimental Protocols

1. Synthesis of Strontium Stearate

This protocol is based on a documented synthesis method.[12]

» Objective: To synthesize strontium stearate via precipitation reaction.

e Materials:

[¢]

Stearic acid (10.4 mmol, 2.97 g)

[e]

Sodium hydroxide (10.4 mmol, 0.417 g)

o

Strontium chloride hexahydrate (5.2 mmol, 1.39 g)

Ethanol

o

Deionized water

[¢]

e Procedure:

o

Dissolve stearic acid and sodium hydroxide in a 100 ml 50:50 (v/v) water/ethanol solution.
o Heat the mixture to 70°C with stirring to form a clear solution of sodium stearate.
o Separately, dissolve strontium chloride hexahydrate in 3 ml of water.

o Add the strontium chloride solution to the heated sodium stearate solution. A precipitate of
strontium stearate will form immediately.

o Isolate the precipitate by centrifugation.
o Wash the product with water and ethanol to remove impurities.

o Dry the final product, strontium stearate, in a vacuum oven.
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2. Safe Handling and Personal Protective Equipment (PPE) Protocol

This protocol is derived from standard safety data sheet recommendations.[6][7][8][9]

o Objective: To outline the safe handling procedures and required PPE for working with
strontium stearate powder.

e Engineering Controls:

o Work in a well-ventilated area. Use a chemical fume hood or local exhaust ventilation
where dust may be generated.[13]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation location.[14]

o Personal Protective Equipment (PPE):

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves
must be inspected prior to use.[9]

o Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[9]

o Skin and Body Protection: Wear a lab coat or long-sleeved clothing.[13]

e Handling Procedures:

o Avoid generating dust.[7]

o Avoid contact with skin, eyes, and clothing.[14]

o Wash hands and any exposed skin thoroughly after handling.[6][8][9]

o Keep the container tightly closed when not in use and store in a dry place.[7][9]

o First Aid Measures:

o If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical
attention.[6][14]
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o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing. If eye irritation persists, get medical attention.
[6][14]

o If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[9]

o If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. Seek
medical attention if respiratory irritation occurs.

Visualized Workflow and Pathways

Safe Handling Workflow for Strontium Stearate
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Figure 1: Safe Handling Workflow for Strontium Stearate
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Figure 1: Safe Handling Workflow for Strontium Stearate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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